Cas no 93735-22-9 (7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine)

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine structure
93735-22-9 structure
Product Name:7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine
CAS No:93735-22-9
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD11101009
CID:801543
PubChem ID:19895002
Update Time:2024-10-26

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Chemical and Physical Properties

Names and Identifiers

    • 7-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine
    • 2H-1,4-Benzoxazine,3,4-dihydro-7-methoxy-
    • 3,4-dihydro-7-methoxy-2H-1,4-Benzoxazine
    • 7-Methoxy-3,4-dihydro-2H-1,4-benzoxazine
    • 7-Methoxy-3,4-dihydro-2H-benzo[1,4]oxazine
    • SHPHWZPKRWHBKE-UHFFFAOYSA-N
    • RW2719
    • MB09263
    • AK140716
    • ST24045689
    • 3,4-Dihydro-7-methoxy-2H-1,4-benzoxazine (ACI)
    • 7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine
    • MDL: MFCD11101009
    • Inchi: 1S/C9H11NO2/c1-11-7-2-3-8-9(6-7)12-5-4-10-8/h2-3,6,10H,4-5H2,1H3
    • InChI Key: SHPHWZPKRWHBKE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C2C(NCCO2)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Topological Polar Surface Area: 30.5

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Pricemore >>

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7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 7 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  30 min
Reference
Compounds and methods for the treatment of cystic fibrosis
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 3 h, 25 °C; 25 °C → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Preparation of pyridinyl compounds as DNA polymerase theta inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  30 min, rt; overnight, reflux; reflux → rt
Reference
Preparation of substituted pyrazinones, pyridines and pyrimidines as corticotropin releasing factor receptor ligands
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Nitrogen-containing fused ring compound and use thereof
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Synthesis of oxypropanolamine derivatives of 3,4-dihydro-2H-1,4-benzoxazine, β-adrenergic affinity, inotropic, chronotropic and coronary vasodilating activities
Iakovou, Kriton; Kazanis, Michalis; Vavayannis, Andreas; Bruni, Giancarlo; Romeo, Maria Raffaella; et al, European Journal of Medicinal Chemistry, 1999, 34(11), 903-917

Production Method 6

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 3 h, 50 °C
1.2 Reagents: Water
Reference
Preparation of tricyclic compounds as androgen receptor modulators and methods for their use
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 4-Methyl-2-pentanol ;  37 h, 137 °C
1.2 Catalysts: Palladium Solvents: Methanol ;  2 h, 7 bar, 70 °C
1.3 Reagents: Hydrogen Catalysts: Nickel Solvents: Mesitylene ,  Water ;  26.5 h, 150 °C
Reference
Methods for preparing intermediates of 3,4-dihydro-2H-1,4-benzoxazine derivatives useful as octane-boosting additives
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ;  2 h, reflux; reflux → rt
1.2 Reagents: Methanol ;  10 min, rt → reflux
Reference
3,4-Dihydro-1,4-benzoxazine, 3,4-dihydro-1,4-benzothiazine and 1,2,3,4-tetrahydroquinoxaline derivatives as alpha2C adrenoreceptor agonists and their preparation
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  cooled; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  cooled; rt
Reference
Nitrogen-containing fused ring compounds as inhibitors of URAT1 activity and process for the preparation thereof
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  cooled; 6 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  cooled; 1 - 40 °C
Reference
Pharmaceutical composition comprising nitrogenated fused cyclic compound
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  3 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Preparation of N-[[(ureido)phenoxy]hetero/aryl]benzamides and related derivatives as NPY antagonists and their use for treating obesity, and abnormal food behavior and for controlling food intake
, World Intellectual Property Organization, , ,

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Raw materials

7-Methoxy-3,4-dihydro-2H-benzob1,4oxazine Preparation Products

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